![molecular formula C12H7ClFN3 B6331074 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile CAS No. 209412-04-4](/img/structure/B6331074.png)
2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile, also known as CPF, is an organic compound used in scientific research applications. It is a colorless solid that is soluble in water, ethanol, and other solvents. CPF is a member of the pyridazinone family of compounds, which are known for their potential applications in medicinal chemistry and drug discovery. CPF has been studied for its potential applications in the areas of cancer, inflammation, and neurological disorders.
Scientific Research Applications
2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile has a wide range of applications in scientific research. It has been studied for its potential applications in the areas of cancer, inflammation, and neurological disorders. For example, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile has been used to study the effects of pyridazinone compounds on the growth of cancer cells. In addition, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile has been used to study the effects of pyridazinone compounds on inflammation, as well as the effects of pyridazinone compounds on the nervous system.
Mechanism of Action
The mechanism of action of 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile is not fully understood. However, it is believed that 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile may act as an agonist at certain G protein-coupled receptors, which may lead to the activation of certain intracellular pathways. In addition, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile may also interact with other molecules, such as enzymes and transcription factors, which may lead to the activation of certain intracellular pathways.
Biochemical and Physiological Effects
2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile has been shown to have a variety of biochemical and physiological effects. For example, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile has been shown to have a protective effect against oxidative stress, which may be beneficial in the treatment of certain neurological disorders. In addition, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile has also been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile in laboratory experiments is that it is readily available and relatively inexpensive. In addition, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile is soluble in a variety of solvents, which makes it easy to use in laboratory experiments. However, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile is also known to be toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile in scientific research. For example, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile could be studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In addition, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile could be studied for its potential applications in the treatment of cancer, inflammation, and other diseases. Furthermore, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile could be studied for its potential applications in drug discovery, as it may be able to act as a lead compound for the development of new drugs. Finally, 2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile could be studied for its potential applications in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile can be synthesized by a three-step reaction sequence. The first step involves the reaction of 4-fluorobenzaldehyde with hydroxylamine hydrochloride to form 4-fluorobenzohydroxamic acid. This is followed by the reaction of 4-fluorobenzohydroxamic acid with pyridazine to form 2-(6-chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile. The third step involves the reaction of 2-(6-chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile with sodium hydroxide to form the desired product.
properties
IUPAC Name |
2-(6-chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClFN3/c13-12-6-5-11(16-17-12)10(7-15)8-1-3-9(14)4-2-8/h1-6,10H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNBFRLKKHZPRRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)C2=NN=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClFN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Chloropyridazin-3-yl)-2-(4-fluorophenyl)acetonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.